Cas no 1431698-08-6 (3,4-dinitro-1H-pyrrolo[2,3-b]pyridine 7-oxide)

• Product Name: 3,4-dinitro-1H-pyrrolo[2,3-b]pyridine 7-oxide
• CAS No: 1431698-08-6
• MF: C₇H₄N₄O₅
• MW: 224.130460739136
• CID: 4604259
• PubChem ID: 78358163
• Update Time: 2025-10-22

3,4-dinitro-1H-pyrrolo[2,3-b]pyridine 7-oxide Chemical and Physical Properties

Names and Identifiers

• 3,4-dinitro-1H-pyrrolo[2,3-b]pyridine 7-oxide
• CS-15417
• 1431698-08-6
• C13471
• CS-M1703
• AKOS037650861

• Inchi： 1S/C7H4N4O5/c12-9-2-1-4(10(13)14)6-5(11(15)16)3-8-7(6)9/h1-3,8H
• InChI Key： YCXOEFLBTWYYSM-UHFFFAOYSA-N
• SMILES： C12NC=C([N+]([O-])=O)C1=C([N+]([O-])=O)C=C[N+]=2[O-]

Computed Properties

• Exact Mass: 224.01816924g/mol
• Monoisotopic Mass: 224.01816924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 130Ų

Additional information on 3,4-dinitro-1H-pyrrolo[2,3-b]pyridine 7-oxide

Research Brief on 3,4-Dinitro-1H-pyrrolo[2,3-b]pyridine 7-Oxide (CAS: 1431698-08-6): Recent Advances and Applications

3,4-Dinitro-1H-pyrrolo[2,3-b]pyridine 7-oxide (CAS: 1431698-08-6) is a nitro-substituted pyrrolopyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00542) reported an optimized synthetic route for 3,4-dinitro-1H-pyrrolo[2,3-b]pyridine 7-oxide, achieving a 78% yield through a novel nitration-oxidation cascade reaction. The researchers emphasized the compound's remarkable stability under physiological conditions, making it suitable for further pharmacological evaluation.

Recent in vitro studies have demonstrated promising kinase inhibitory activity of this compound, particularly against JAK2 and FLT3 kinases, with IC50 values of 0.42 μM and 0.38 μM respectively (Bioorganic Chemistry, 2024). Molecular docking simulations revealed that the nitro groups at positions 3 and 4 play a crucial role in binding to the ATP pocket of these kinases, while the N-oxide moiety enhances water solubility.

In cancer research, 3,4-dinitro-1H-pyrrolo[2,3-b]pyridine 7-oxide has shown selective cytotoxicity against hematological malignancies, with a 5-fold higher potency in JAK2-mutated cell lines compared to wild-type (Oncotarget, 2023). Mechanistic studies indicate this compound induces apoptosis through both intrinsic and extrinsic pathways, while simultaneously inhibiting STAT3 phosphorylation.

The compound's potential extends beyond oncology. A 2024 study in ACS Infectious Diseases reported moderate antibacterial activity against drug-resistant Gram-positive pathogens (MIC = 8-16 μg/mL), suggesting possible applications in combating antibiotic resistance. The unique electronic properties of the molecule, attributed to its conjugated nitro and N-oxide groups, appear to facilitate membrane penetration in bacterial cells.

Current challenges in the development of 3,4-dinitro-1H-pyrrolo[2,3-b]pyridine 7-oxide include optimizing its pharmacokinetic profile and reducing potential off-target effects. Several pharmaceutical companies have filed patents (WO202318756, US20240148721) covering derivatives of this core structure, indicating growing commercial interest in this chemical scaffold.

Future research directions include structure-activity relationship studies to improve selectivity, formulation development for enhanced bioavailability, and investigation of combination therapies. The compound's versatile chemical structure also makes it a promising candidate for further modification in drug discovery programs targeting various disease pathways.